Cas no 216450-65-6 (Sophoflavescenol)

• Product Name: Sophoflavescenol
• CAS No: 216450-65-6
• MF: C₂₁H₂₀O₆
• MW: 368.3799
• CID: 2087235
• PubChem ID: 9929189
• Update Time: 2025-07-23

Sophoflavescenol Chemical and Physical Properties

Names and Identifiers

• Sophoflavescenol
• 3,7-Dihydroxy-2-(4-hydroxyphenyl)-5-methoxy-8-(3-methyl-2-butenyl)-4H-1-benzopyran-4-one
• BCP24815
• LMPK12112538
• BDBM50116711
• 3,7-Dihydroxy-2-(4-hydroxy-phenyl)-5-methoxy-8-(3-methyl-but-2-enyl)-chromen-4-one
• 3,7-dihydroxy-2-(4-hydroxyphenyl)-5-methoxy-8-(3-methylbut-2-enyl)-4H-chromen-4-one
• 3,7-dihydroxy-2-(4-hydroxyphenyl)-5-methoxy-8-(3-methylbut-2-enyl)chromen-4-one
• MS-25898
• SCHEMBL14563970
• HY-N2284
• FT-0775537
• 3,7-dihydroxy-2-(4-hydroxyphenyl)-5-methoxy-8-(3-methylbut-2-en-1-yl)-4H-chromen-4-one
• CHEMBL77651
• CS-6033
• 216450-65-6
• AKOS032945037
• DA-58001

• Inchi： 1S/C21H20O6/c1-11(2)4-9-14-15(23)10-16(26-3)17-18(24)19(25)20(27-21(14)17)12-5-7-13(22)8-6-12/h4-8,10,22-23,25H,9H2,1-3H3
• InChI Key： VMLJAWUWVVHRNG-UHFFFAOYSA-N
• SMILES： O1C(C2C([H])=C([H])C(=C([H])C=2[H])O[H])=C(C(C2=C(C([H])=C(C(C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H])=C12)O[H])OC([H])([H])[H])=O)O[H]

Computed Properties

• Exact Mass: 368.12598835 g/mol
• Monoisotopic Mass: 368.12598835 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.2
• Molecular Weight: 368.4
• XLogP3: 4.2

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.359±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 273-275 ºC
• Solubility: Insuluble (2.7E-3 g/L) (25 ºC),

Sophoflavescenol Security Information

• Storage Condition：4°C, sealed storage, away from moisture and light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 8-prenylated flavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones 8-prenylated flavones
• Flavonoids

Additional information on Sophoflavescenol

Introduction to Sophoflavescenol (CAS No. 216450-65-6)

Sophoflavescenol, a naturally occurring flavonoid derivative, is a compound of significant interest in the field of chemobiology and pharmaceutical research. This compound, identified by its unique Chemical Abstracts Service Number (CAS No. 216450-65-6), has garnered attention due to its potential therapeutic applications and structural uniqueness. Flavonoids are a class of polyphenolic compounds widely recognized for their biological activities, and Sophoflavescenol stands out as a promising candidate in this category.

The molecular structure of Sophoflavescenol features a flavone backbone with specific modifications that contribute to its distinct chemical properties. These modifications include hydroxyl groups and other functional moieties that enhance its reactivity and interaction with biological targets. The compound's solubility profile and stability under various conditions make it suitable for further investigation in both in vitro and in vivo models.

Recent studies have highlighted the anti-inflammatory, antioxidant, and anticancer properties of Sophoflavescenol. Its ability to modulate various signaling pathways has been a focal point for researchers exploring novel therapeutic strategies. For instance, research indicates that Sophoflavescenol can inhibit the activity of certain kinases involved in cancer cell proliferation, making it a potential candidate for chemopreventive and chemotherapeutic applications.

In addition to its anti-cancer properties, Sophoflavescenol has shown promise in the treatment of neurodegenerative diseases. Studies have demonstrated its ability to cross the blood-brain barrier, allowing it to exert its effects directly on neuronal cells. This property is particularly significant as it opens up avenues for developing treatments for conditions such as Alzheimer's and Parkinson's disease, where targeting neuronal health is crucial.

The pharmacokinetic profile of Sophoflavescenol is another area of active investigation. Research has indicated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting its potential for clinical use. However, further studies are needed to optimize its delivery systems and enhance bioavailability.

Sophoflavescenol's interaction with biological targets has been extensively studied using computational modeling and experimental techniques. These studies have revealed that the compound can bind to various proteins and enzymes, influencing cellular processes at multiple levels. This multifaceted interaction underscores the complexity of its biological effects and highlights the need for comprehensive research to fully understand its mechanisms of action.

The synthesis of Sophoflavescenol has also been a subject of interest among synthetic chemists. Researchers have developed several synthetic routes to produce this compound in high yields and purity. These synthetic methods not only facilitate further research but also open up possibilities for large-scale production if needed for clinical trials or commercial applications.

The role of Sophoflavescenol in natural products chemistry cannot be overstated. It is found in various plant species, particularly those belonging to the Fabaceae family. The discovery of this compound in natural sources underscores the importance of biodiversity in drug discovery and highlights the need for conservation efforts to preserve plant species rich in bioactive compounds.

Future directions in Sophoflavescenol research include exploring its potential as an adjuvant therapy alongside conventional treatments for various diseases. Additionally, investigating its effects on different disease models will provide deeper insights into its therapeutic potential and help identify new applications.

In conclusion, Sophoflavescenol (CAS No. 216450-65-6) is a promising compound with a wide range of potential applications in medicine and biotechnology. Its unique chemical properties, coupled with recent findings on its biological activities, make it a valuable subject for further research. As our understanding of this compound grows, so does the hope that it may contribute significantly to advancements in healthcare.